Cas no 356550-37-3 (3-bromo-4-methoxy-N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}benzamide)

• Product Name: 3-bromo-4-methoxy-N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}benzamide
• CAS No: 356550-37-3
• MF: C₂₀H₂₃BrN₂O₄S
• MW: 467.376623392105
• CID: 6384825
• PubChem ID: 1011814
• Update Time: 2023-12-26

3-bromo-4-methoxy-N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-methoxy-N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}benzamide
• 3-bromo-4-methoxy-N-{4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl}benzamide
• 3-bromo-4-methoxy-N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}benzamide
• Benzamide, 3-bromo-4-methoxy-N-[4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl]-
• Oprea1_350560
• 3-bromo-4-methoxy-N-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]benzamide
• AKOS000490111
• Oprea1_433015
• VU0062326-2
• AN-329/40688564
• SR-01000483530
• SR-01000483530-1
• F1443-0126
• 3-bromo-4-methoxy-N-(4-((4-methylpiperidin-1-yl)sulfonyl)phenyl)benzamide
• 356550-37-3
• EU-0010429

• Inchi： 1S/C20H23BrN2O4S/c1-14-9-11-23(12-10-14)28(25,26)17-6-4-16(5-7-17)22-20(24)15-3-8-19(27-2)18(21)13-15/h3-8,13-14H,9-12H2,1-2H3,(H,22,24)
• InChI Key： JFSGBAHAFYZDPH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(NC1C=CC(=CC=1)S(N1CCC(C)CC1)(=O)=O)=O)OC

Computed Properties

• Exact Mass: 466.05619g/mol
• Monoisotopic Mass: 466.05619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.443±0.06 g/cm3(Predicted)
• pka: 12.46±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides